Ethyl 4-[methyl(pyrimidin-2-yl)sulfamoyl]benzoate

• IUPAC Name: ethyl 4-[methyl(pyrimidin-2-yl)sulfamoyl]benzoate
• InChI: InChI=1S/C14H15N3O4S/c1-3-21-13(18)11-5-7-12(8-6-11)22(19,20)17(2)14-15-9-4-10-16-14/h4-10H,3H2,1-2H3
• InChI Key: AHSFYBSHIKKMSO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)S(=O)(=O)N(C)C2=NC=CC=N2
• Molecular Formula: C14H15N3O4S
• Molecular Weight: 321.35 g/mol

Description

Ethyl 4-[methyl(pyrimidin-2-yl)sulfamoyl]benzoate, also known as Compound A, is a novel chemical compound that has gained attention for its potential applications in scientific research. It is a sulfonamide compound that has shown promise in various fields of study, including biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of Ethyl 4-[methyl(pyrimidin-2-yl)sulfamoyl]benzoate A is not fully understood, but it is believed to act as a carbonic anhydrase inhibitor. Carbonic anhydrase is an enzyme that plays a critical role in the regulation of pH in the body. By inhibiting this enzyme, Ethyl 4-[methyl(pyrimidin-2-yl)sulfamoyl]benzoate A may exert its effects on various physiological processes.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 4-[methyl(pyrimidin-2-yl)sulfamoyl]benzoate A has various biochemical and physiological effects. In vitro studies have shown that it inhibits the activity of carbonic anhydrase enzymes, which may have implications for the treatment of diseases such as glaucoma and epilepsy. In vivo studies have shown that it has anti-inflammatory and anti-tumor effects, which may have potential applications in the treatment of cancer and other inflammatory diseases.

Advantages and Limitations for Lab Experiments

Ethyl 4-[methyl(pyrimidin-2-yl)sulfamoyl]benzoate A has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have good solubility in various solvents, which makes it easy to work with in experiments. However, one limitation of Ethyl 4-[methyl(pyrimidin-2-yl)sulfamoyl]benzoate A is that it has low selectivity for carbonic anhydrase enzymes, which may limit its use as a tool for studying specific isoforms of the enzyme.

Future Directions

There are several future directions for research on Ethyl 4-[methyl(pyrimidin-2-yl)sulfamoyl]benzoate A. One area of interest is the development of more selective carbonic anhydrase inhibitors based on the structure of Ethyl 4-[methyl(pyrimidin-2-yl)sulfamoyl]benzoate A. Another area of interest is the investigation of the anti-inflammatory and anti-tumor effects of Ethyl 4-[methyl(pyrimidin-2-yl)sulfamoyl]benzoate A in vivo, with the goal of developing new drugs for the treatment of these diseases. Additionally, the potential use of Ethyl 4-[methyl(pyrimidin-2-yl)sulfamoyl]benzoate A in the treatment of other diseases, such as glaucoma and epilepsy, warrants further investigation.

Synthesis Methods

The synthesis of Ethyl 4-[methyl(pyrimidin-2-yl)sulfamoyl]benzoate A involves the reaction of 4-aminobenzoic acid with pyrimidine-2-sulfonyl chloride in the presence of a base, followed by the addition of ethyl chloroformate to form the final product. The synthesis method has been optimized to yield a high purity product with good yields.

Scientific Research Applications

Ethyl 4-[methyl(pyrimidin-2-yl)sulfamoyl]benzoate A has been shown to have potential applications in various fields of scientific research. In biochemistry, it has been used as a tool to study the role of sulfonamide compounds in the inhibition of carbonic anhydrase enzymes. In pharmacology, it has been studied for its potential as a drug candidate for the treatment of certain diseases, such as cancer and inflammation. In medicinal chemistry, it has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.